4,4'-((4-(4H-1,2,4-Triazol-4-yl)phenyl)azanediyl)dibenzoic acid

• IUPAC Name: 4-(4-carboxy-N-[4-(1,2,4-triazol-4-yl)phenyl]anilino)benzoic acid
• InChI: InChI=1S/C22H16N4O4/c27-21(28)15-1-5-18(6-2-15)26(19-7-3-16(4-8-19)22(29)30)20-11-9-17(10-12-20)25-13-23-24-14-25/h1-14H,(H,27,28)(H,29,30)
• InChI Key: IWLLKVQJZYERNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)N(C2=CC=C(C=C2)C(=O)O)C3=CC=C(C=C3)N4C=NN=C4
• Molecular Formula: C22H16N4O4
• Molecular Weight: 400.4 g/mol

Description

4,4'-((4-(4H-1,2,4-Triazol-4-yl)phenyl)azanediyl)dibenzoic acid is a useful research compound. Its molecular formula is C22H16N4O4 and its molecular weight is 400.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Ultraviolet Light-Emitting Organic Acids

4,4'-((4-(4H-1,2,4-Triazol-4-yl)phenyl)azanediyl)dibenzoic acid has been explored for its potential in creating ultraviolet light-emitting organic acids. Studies have shown that such compounds can emit ultraviolet photoluminescent spectra, which are significant for applications in optical materials and electronic devices (An, Guo, Si, & Duan, 2014).

Coordination Polymers

The compound has been utilized in the synthesis of coordination polymers. These polymers exhibit diverse frameworks and are characterized for their thermal stabilities and photoluminescent properties, making them useful in materials science, especially in light-emitting applications (Yu et al., 2019).

Synthesis of New Organic Compounds

It plays a role in the synthesis of new organic compounds like dialkyl 2,2'-[carbonylbis(azanediyl)]dibenzoates, which have potential applications in organic chemistry and pharmaceuticals (Khouili et al., 2021).

Photocurrent Response in Coordination Polymers

This compound has been a part of research focusing on enhancing photocurrent responses in coordination polymers. Such studies are critical for the development of more efficient solar cells and other photovoltaic devices (Meng, Gong, & Lin, 2016).

Synthesis of Azo Coordination Polymers

Research has also been conducted on synthesizing azo coordination polymers using this compound. These polymers have significant biological activity and can be used in the field of biochemistry and pharmaceuticals (Younis, 2015).

Luminescent Properties and Synthesis

Investigations into the luminescent properties of compounds related to this compound have been conducted, focusing on their potential applications in lighting and display technologies (Xi et al., 2021).

Dye-Sensitized Solar Cells

The compound has been used in the synthesis of chromophores for p-type dye-sensitized solar cells, contributing to advancements in renewable energy technologies (Zhang et al., 2015).

Metal-Organic Frameworks

It has played a role in the creation of metal-organic frameworks (MOFs), which are crucial for gas storage, separation, and catalysis due to their unique porous structures (Kan et al., 2018).